N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-fluoro-4-methoxybenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-3-fluoro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H23FN2O5S/c1-5-10-24-17-8-6-14(11-19(17)29-13-21(2,3)20(24)25)23-30(26,27)15-7-9-18(28-4)16(22)12-15/h5-9,11-12,23H,1,10,13H2,2-4H3
• InChI Key: QYIKCVGTRUWUGL-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)F)N(C1=O)CC=C)C
• Molecular Formula: C21H23FN2O5S
• Molecular Weight: 434.5 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-fluoro-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H23FN2O5S and its molecular weight is 434.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Studies have synthesized and evaluated various compounds for their anticancer effects. For instance, novel aminothiazole-paeonol derivatives were synthesized and characterized for their anticancer effect on several cancer cell lines, indicating high anticancer potential, especially against human gastric adenocarcinoma and human colorectal adenocarcinoma (Chia-Ying Tsai et al., 2016). Such studies highlight the importance of synthesizing and testing novel compounds for potential therapeutic applications in cancer treatment.

Photodynamic Therapy for Cancer

Research on new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has shown potential applications in photodynamic therapy for cancer treatment. These compounds have demonstrated good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II mechanisms in photodynamic therapy (M. Pişkin et al., 2020). This indicates the role of benzenesulfonamide derivatives in developing photosensitizers for cancer therapy.

Inhibition of Carbonic Anhydrases

Compounds featuring the [1,4]oxazepine ring and primary sulfonamide functionality have shown strong inhibition of human carbonic anhydrases, which are therapeutically relevant (A. Sapegin et al., 2018). This research suggests potential applications in designing inhibitors for enzymes implicated in various diseases, including glaucoma, epilepsy, and cancer.

Synthesis of Novel Compounds

Various studies focus on the synthesis of new compounds with potential biological activities. For example, novel isocyanide-based one-pot multicomponent syntheses have been employed to create tetrahydrobenzo[b][1,4]oxazepine derivatives, showcasing the versatility of synthetic approaches in medicinal chemistry (A. Shaabani et al., 2010).